![molecular formula C16H18N2O4S2 B3938325 N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide](/img/structure/B3938325.png)
N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide
Overview
Description
N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide (BEN) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BEN is a sulfonamide derivative that exhibits antibacterial, antifungal, and anticancer properties. In
Scientific Research Applications
N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been extensively studied for its potential applications in various scientific fields. In microbiology, N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been shown to exhibit antibacterial and antifungal activities against a wide range of bacterial and fungal strains. In cancer research, N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been investigated for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells.
Mechanism of Action
The mechanism of action of N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide is not fully understood. However, it is believed that N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide exerts its antibacterial and antifungal activities by inhibiting the synthesis of bacterial and fungal cell walls. In cancer cells, N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation.
Biochemical and Physiological Effects:
N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide can inhibit the growth of bacterial and fungal cells at low concentrations. In cancer cells, N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been shown to induce apoptosis and inhibit cell proliferation. However, the exact biochemical and physiological effects of N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide on human cells are not fully understood.
Advantages and Limitations for Lab Experiments
N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It exhibits antibacterial, antifungal, and anticancer properties, making it a versatile compound for various scientific applications. However, N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide has some limitations as well. It is not water-soluble, which can make it difficult to work with in aqueous solutions. Additionally, the exact mechanism of action of N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide. One area of interest is the development of new synthetic methods for N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide that can improve its yield and purity. Another area of research is the investigation of the exact mechanism of action of N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide in bacterial, fungal, and cancer cells. Additionally, the potential applications of N-[2-(benzylthio)ethyl]-4-methyl-3-nitrobenzenesulfonamide in other scientific fields, such as agriculture and environmental science, should be explored.
properties
IUPAC Name |
N-(2-benzylsulfanylethyl)-4-methyl-3-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S2/c1-13-7-8-15(11-16(13)18(19)20)24(21,22)17-9-10-23-12-14-5-3-2-4-6-14/h2-8,11,17H,9-10,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOARDEDRRJOPRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NCCSCC2=CC=CC=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(benzylsulfanyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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